Cas no 2694732-07-3 (2-[({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)(methyl)amino]pyrimidine-5-carboxylic acid)

• Product Name: 2-[({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)(methyl)amino]pyrimidine-5-carboxylic acid
• CAS No: 2694732-07-3
• MF: C₁₇H₂₆N₄O₄
• MW: 350.412744045258
• CID: 6310728
• PubChem ID: 165951358
• Update Time: 2025-05-20

2-[({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)(methyl)amino]pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[({1-[(tert-butoxy)carbonyl]piperidin-4-yl}methyl)(methyl)amino]pyrimidine-5-carboxylic acid
• EN300-6739090
• 2694732-07-3
• 2-[({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)(methyl)amino]pyrimidine-5-carboxylic acid

• Inchi： 1S/C17H26N4O4/c1-17(2,3)25-16(24)21-7-5-12(6-8-21)11-20(4)15-18-9-13(10-19-15)14(22)23/h9-10,12H,5-8,11H2,1-4H3,(H,22,23)
• InChI Key： QPCUGXYJVJELRA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CN(C2N=CC(C(=O)O)=CN=2)C)CC1)=O

Computed Properties

• Exact Mass: 350.19540532g/mol
• Monoisotopic Mass: 350.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-[({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)(methyl)amino]pyrimidine-5-carboxylic acid

2-[({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)(methyl)amino]pyrimidine-5-carboxylic acid

The compound 2-[({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)(methyl)amino]pyrimidine-5-carboxylic acid (CAS No: 2694732-07-3) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound, often referred to as tert-butoxycarbonyl-piperidine derivative, belongs to the class of pyrimidine carboxylic acids, which are known for their diverse biological activities and applications in therapeutic interventions.

The molecular structure of this compound is characterized by a pyrimidine ring system, which serves as a central scaffold for various functional groups. The tert-butoxycarbonyl (Boc) group attached to the piperidine ring is a common protecting group in peptide synthesis, indicating its potential role in modulating the reactivity and stability of the molecule. The presence of a methylamino group further enhances the compound's ability to interact with biological targets, such as enzymes or receptors, through hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the importance of pyrimidine derivatives in targeting key enzymes involved in cellular signaling pathways, such as kinases and phosphatases. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that similar compounds can inhibit the activity of cyclin-dependent kinases (CDKs), which are implicated in various cancer types. The tert-butoxycarbonyl-piperidine derivative may exhibit similar properties, making it a promising candidate for anti-cancer drug development.

In addition to its enzymatic targets, this compound has shown potential in modulating immune response pathways. A study conducted by researchers at the University of California San Francisco revealed that pyrimidine-based compounds can influence the activity of Janus kinase (JAK) family members, which are critical regulators of immune cell function. This suggests that the tert-butoxycarbonyl-piperidine derivative could be explored for its immunomodulatory effects in treating autoimmune diseases or inflammatory conditions.

The synthesis of this compound involves a multi-step process that includes the formation of the piperidine ring, introduction of the Boc protecting group, and subsequent coupling with the pyrimidine carboxylic acid moiety. Advanced techniques such as microwave-assisted synthesis and high-performance liquid chromatography (HPLC) are employed to ensure high purity and yield. These methods align with current trends in green chemistry, emphasizing energy efficiency and waste reduction.

From an analytical standpoint, the compound has been thoroughly characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These analyses confirm the molecular structure and provide insights into its conformational flexibility, which is crucial for understanding its bioavailability and pharmacokinetics.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the exploration of this compound's therapeutic potential. Preclinical studies focusing on its efficacy against cancer cell lines and its safety profile in animal models will be pivotal in determining its suitability for clinical trials.

In conclusion, 2-[({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)(methyl)amino]pyrimidine-5-carboxylic acid represents a cutting-edge advancement in medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable asset in the quest for novel therapeutic agents against cancer, inflammation, and immune-related disorders.